4-Chloro-2-[(dimethylamino)methyl]phenol

• IUPAC Name: 4-chloro-2-[(dimethylamino)methyl]phenol
• InChI: InChI=1S/C9H12ClNO/c1-11(2)6-7-5-8(10)3-4-9(7)12/h3-5,12H,6H2,1-2H3
• InChI Key: WPEGHIRPYPPYDO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(C=CC(=C1)Cl)O
• Molecular Formula: C9H12ClNO
• DSSTOX Substance ID: DTXSID20308752
• Molecular Weight: 185.65 g/mol
• CAS No.: 54828-00-1

Description

4-Chloro-2-[(dimethylamino)methyl]phenol is an organic compound with the molecular formula C9H12ClNO It is a phenolic compound characterized by the presence of a chloro group and a dimethylamino group attached to the benzene ring

Scientific Research Applications

4-Chloro-2-[(dimethylamino)methyl]phenol has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Safety and Hazards

“4-Chloro-2-[(dimethylamino)methyl]phenol” is classified as an Aquatic Acute 1, Eye Irritant 2, Skin Irritant 2, and Skin Sensitizer 1. Precautionary measures include avoiding release to the environment, wearing protective gloves and eye protection, and washing thoroughly after handling.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-[(dimethylamino)methyl]phenol typically involves the reaction of 4-chlorophenol with formaldehyde and dimethylamine. The reaction proceeds through a Mannich reaction, where the phenol reacts with formaldehyde and dimethylamine to form the desired product. The reaction conditions usually involve an acidic or basic catalyst to facilitate the formation of the Mannich base.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions, such as temperature, pressure, and the concentration of reactants. Continuous flow reactors may be employed to enhance the efficiency and yield of the reaction. The product is then purified through distillation or recrystallization to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-[(dimethylamino)methyl]phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The chloro group can be reduced to form the corresponding hydroxy compound.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenolic group can yield quinones, while substitution of the chloro group can produce various substituted phenols.

Mechanism of Action

The mechanism of action of 4-Chloro-2-[(dimethylamino)methyl]phenol involves its interaction with specific molecular targets. The phenolic group can form hydrogen bonds with biological molecules, while the dimethylamino group can participate in electrostatic interactions. These interactions can affect the function of enzymes, receptors, or other proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

4-Chloro-2-methylphenol: Similar structure but lacks the dimethylamino group.

2-Chloro-N,N-dimethylethylamine: Contains a dimethylamino group but lacks the phenolic structure.

4-Chloro-2-[(dimethylamino)methyl]-6-methylphenol: Similar structure with an additional methyl group.

Uniqueness

4-Chloro-2-[(dimethylamino)methyl]phenol is unique due to the presence of both the chloro and dimethylamino groups on the phenolic ring. This combination of functional groups imparts distinct chemical reactivity and potential biological activity, making it a valuable compound for various research applications.

Synthesis routes and methods

Procedure details

A solution of 4-chlorophenol (25.72 g), N,N,N',N'-tetramethyldiaminomethane (27.2 ml) and 1,4-dioxane (250 ml) was heated on a steam bath for 16 hours. The mixture was evaporated to dryness and the residue was dissolved in 2M hydrochloric acid, washed with dichloromethane, basified with concentrated sodium hydroxide solution and extracted with dichloromethane to give an oil which was distilled to give 4-chloro-2-(dimethylaminomethyl)phenol, b.p. 90°-97° C. at 0.26 mbar.